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The table below summarizes the available comparative information on oleyl palmitamide and other

common fatty acid amide slip agents.

Additive Name Amide Type
Migration
Speed

Low COF
Achievable

Thermal
Stability

Common Applications
& Notes

Oleyl
Palmitamide
(OP)

Secondary

(S)

Slow / + [1]

[2]

Medium / +
[1] [2]

Very Good

/ +++ [1]
[2]

Favored for multilayer
films [1] [2].

Oleamide (O) Primary (P) Fast / +++
[1] [2]

Medium / ++
[1] [2]

Poor / +
[1] [2]

-

Erucamide (E) Primary (P) Medium /
++ [1] [2]

Very Good /
+++ [1] [2]

Medium /
++ [1] [2]

Provides limited
antiblock effect [1] [2].

Stearyl
Erucamide
(SE)

Secondary
(S)

Slow / + [1]
[2]

Medium / +
[1] [2]

Very Good
/ +++ [1]

[2]

Used in multilayer
films; provides an

antiblock effect [1] [2].

Ethylene Bis-
Oleamide
(EBO)

Secondary,

Bisamide (S,
B)

Slow / + [1]

[2]

Medium / +
[1] [2]

Very Good

/ +++ [1]
[2]

Used in multilayer
films and polar
polyolefin copolymers;

provides an antiblock
effect [1] [2].
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> Note on Ratings: The "+" symbols are qualitative rankings from the literature, where "+++" is very good

and "+" is poor but established [1] [2]. They are not based on publicly available, specific numerical data.

Understanding Migration and Experimental Factors

For your research, understanding the principles behind the migration process and how it is tested is crucial.

The Migration Principle: Migrating slip additives work by being partially incompatible with the
polymer matrix. During processing in the molten phase, they are dispersed evenly. As the polymer

cools and crystallizes, the additive's solubility decreases, forcing it to migrate to the surface over
time to form a lubricating layer [2]. The following diagram illustrates this process:

Phases of Migrating Slip Additive Behavior

Phase A: Initial State

Phase B: Migration

Additive homogenously
dispersed in polymer

- High COF

Phase C: Equilibrium

Additive migrates to surface
- Surface concentration increases

- COF decreases

Continuous surface layer formed
- Minimum COF achieved

Click to download full resolution via product page

Key Factors Influencing Migration Speed: The time it takes for a slip additive to become effective
depends on several factors [2]:

Polymer Crystallinity: Higher crystallinity generally reduces compatibility and can speed up
migration.

Additive-Polymer Compatibility: This is the primary driver. Oleyl palmitamide's structure as
a secondary amide with long aliphatic chains makes it less compatible and thus slower to

migrate than primary amides like oleamide or erucamide [2].
Additive Concentration: Must be above its solubility limit in the polymer to initiate migration.
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Temperature: Higher temperatures can accelerate the migration process.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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